Cas no 1568212-77-0 ((1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol)

(1S)-1-(2,5-Dichlorophenyl)-2,2,2-trifluoroethan-1-ol is a chiral fluorinated alcohol derivative featuring a 2,5-dichlorophenyl substituent. Its stereospecific (S)-configuration and trifluoromethyl group enhance its utility as a key intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing chlorine and trifluoromethyl groups contribute to its stability and reactivity, making it valuable for asymmetric transformations and nucleophilic additions. This compound is particularly useful in the preparation of bioactive molecules due to its ability to introduce both lipophilic and stereochemical elements. High purity and well-defined stereochemistry ensure reproducibility in synthetic applications. Its structural features also support its role in probing enzyme interactions or as a building block for fluorinated drug candidates.

(1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol structure

1568212-77-0 structure

Product Name:(1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol

CAS No:1568212-77-0

MF:C₈H₅Cl₂F₃O

MW:245.025911092758

CID:6016862

PubChem ID:93603807

Update Time:2025-05-21

(1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol
- 1568212-77-0
- EN300-1932080
- Inchi： 1S/C8H5Cl2F3O/c9-4-1-2-6(10)5(3-4)7(14)8(11,12)13/h1-3,7,14H/t7-/m0/s1
- InChI Key： ZGRGYDBIORRLOX-ZETCQYMHSA-N
- SMILES： ClC1C=CC(=CC=1[C@@H](C(F)(F)F)O)Cl

Computed Properties

Exact Mass: 243.9669547g/mol
Monoisotopic Mass: 243.9669547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 20.2Å²

(1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1932080-1.0g	(1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol	1568212-77-0	1g	$0.0	2023-06-07
Enamine	EN300-1932080-0.05g	(1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol	1568212-77-0	0.05g	$888.0	2023-09-17
Enamine	EN300-1932080-0.1g	(1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol	1568212-77-0	0.1g	$930.0	2023-09-17
Enamine	EN300-1932080-0.25g	(1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol	1568212-77-0	0.25g	$972.0	2023-09-17
Enamine	EN300-1932080-0.5g	(1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol	1568212-77-0	0.5g	$1014.0	2023-09-17
Enamine	EN300-1932080-1g	(1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol	1568212-77-0	1g	$1057.0	2023-09-17
Enamine	EN300-1932080-2.5g	(1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol	1568212-77-0	2.5g	$2071.0	2023-09-17
Enamine	EN300-1932080-5g	(1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol	1568212-77-0	5g	$3065.0	2023-09-17
Enamine	EN300-1932080-10g	(1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol	1568212-77-0	10g	$4545.0	2023-09-17

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Additional information on (1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol

Recent Advances in the Study of (1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol (CAS: 1568212-77-0)

The compound (1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol (CAS: 1568212-77-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral fluorinated alcohol is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and potential applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the asymmetric synthesis of (1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol using novel chiral catalysts. The researchers achieved an enantiomeric excess (ee) of over 99% by employing a palladium-catalyzed hydrogenation strategy, which significantly improved the yield and purity of the compound compared to previous methods. This advancement is critical for scaling up production and ensuring consistent quality in pharmaceutical applications.

In another groundbreaking study, researchers investigated the compound's role as a precursor in the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that derivatives of (1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol exhibited high affinity for GABA_A receptors, suggesting potential applications in treating anxiety and epilepsy. The fluorinated moiety was found to enhance blood-brain barrier penetration, a key factor in CNS drug design.

Further research has highlighted the compound's utility in antimicrobial drug development. A 2024 preprint on ChemRxiv reported that (1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol derivatives showed promising activity against drug-resistant strains of Staphylococcus aureus and Candida albicans. The study attributed this activity to the compound's ability to disrupt microbial cell membranes, a mechanism distinct from traditional antibiotics, thereby reducing the likelihood of resistance development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of (1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol-based therapeutics. Recent computational studies have employed molecular docking and quantitative structure-activity relationship (QSAR) models to predict and improve the compound's metabolic stability and toxicity profile. These efforts are expected to accelerate the transition from bench to bedside.

In conclusion, (1S)-1-(2,5-dichlorophenyl)-2,2,2-trifluoroethan-1-ol (CAS: 1568212-77-0) represents a versatile scaffold in medicinal chemistry, with applications spanning CNS disorders, infectious diseases, and beyond. Ongoing research continues to uncover its full potential, paving the way for innovative therapeutic solutions.